Cas no 1348555-04-3 (2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile)

• Product Name: 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• CAS No: 1348555-04-3
• MF: C₁₇H₁₀ClN₅O₃
• MW: 367.746001720428
• MDL: MFCD27924226
• CID: 4591414
• Update Time: 2025-08-05

2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Chlorophenyl)amino]-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

• MDL： MFCD27924226
• Inchi： 1S/C17H10ClN5O3/c18-11-3-5-12(6-4-11)20-17-21-15(14(9-19)16(24)22-17)10-1-7-13(8-2-10)23(25)26/h1-8H,(H2,20,21,22,24)
• InChI Key： QYVXKBJZGCPSQP-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(Cl)C=C2)NC(=O)C(C#N)=C(C2=CC=C([N+]([O-])=O)C=C2)N=1

Additional information on 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

Professional Introduction to Compound with CAS No. 1348555-04-3 and Product Name: 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

The compound with the CAS number 1348555-04-3 and the product name 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chlorophenyl group and a nitrophenyl group, contribute to its unique chemical properties and biological interactions.

In recent years, pyrimidine-based compounds have garnered considerable attention in medicinal chemistry due to their role as key scaffolds in the development of drugs targeting various diseases. The specific arrangement of substituents in 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile enhances its pharmacological profile, making it a promising candidate for further investigation. The chlorophenyl moiety is known to influence the compound's binding affinity and metabolic stability, while the nitrophenyl group can enhance its interaction with biological targets.

Current research in the field of nucleoside analogs has highlighted the importance of pyrimidine derivatives in combating infectious diseases and cancer. The 6-oxo-1,6-dihydropyrimidine core structure is particularly relevant in this context, as it mimics natural nucleobases and can interfere with DNA and RNA synthesis in pathogens. This mechanism has been exploited in the development of antiviral and anticancer agents. The carbonitrile group at the 5-position adds another layer of complexity to the molecule's interactions with biological systems, potentially influencing its bioavailability and efficacy.

Recent studies have demonstrated that modifications at the 2-position and 4-position of the pyrimidine ring can significantly alter the pharmacokinetic properties of these compounds. In the case of 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile, the presence of both a chlorophenyl group and a nitrophenyl group at these positions suggests that it may exhibit potent activity against a range of targets. This dual substitution pattern has been observed in other successful drug candidates, indicating that this compound could be a valuable addition to therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods not only enhance efficiency but also minimize unwanted byproducts, which is crucial for pharmaceutical applications. The synthetic route also highlights the importance of protecting group strategies to prevent unwanted side reactions during the synthesis process.

Evaluation of the biological activity of 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits inhibitory effects on enzymes involved in DNA replication and repair, making it a potential candidate for treating various types of cancer. Additionally, its interaction with viral polymerases has been investigated, suggesting its utility in developing antiviral therapies. These findings underscore the importance of continued research into pyrimidine derivatives as therapeutic agents.

The pharmacological profile of this compound is further enhanced by its solubility characteristics, which are critical for drug formulation and delivery. The presence of polar functional groups such as the carbonitrile moiety contributes to its solubility in both water and organic solvents, facilitating its use in various pharmaceutical formulations. This property is essential for ensuring adequate bioavailability and therapeutic efficacy when administered orally or intravenously.

In conclusion, 2-(4-Chlorophenyl)amino-4-(4-nitrophenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.